1-(3,4-Dimethoxybenzyl)-3-(4-(4-methoxypiperidin-1-yl)phenyl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[4-(4-methoxypiperidin-1-yl)phenyl]urea
• InChI: InChI=1S/C22H29N3O4/c1-27-19-10-12-25(13-11-19)18-7-5-17(6-8-18)24-22(26)23-15-16-4-9-20(28-2)21(14-16)29-3/h4-9,14,19H,10-13,15H2,1-3H3,(H2,23,24,26)
• InChI Key: ZPJJJPBRMQVTMA-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-(4-(4-methoxypiperidin-1-yl)phenyl)urea, commonly known as DM-PU-01, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

• Synthetic Applications : The compound's structure relates to synthetic chemistry, where dimethoxybenzyl and methoxypiperidin moieties are often used as protective groups or intermediates in the synthesis of complex molecules. For example, 3,4-dimethoxybenzyl groups have been utilized as N-protecting groups in the synthesis of thiazetidine derivatives, indicating their utility in the preparation of nitrogen-containing heterocycles (Grunder-Klotz & Ehrhardt, 1991).

• Drug Metabolism Studies : Compounds with similar structures have been studied for their metabolism in pharmaceutical research. For instance, the metabolism of soluble epoxide hydrolase inhibitors, similar in functionality to the target compound, has been extensively studied to understand their pharmacokinetic properties and therapeutic potential. Such studies contribute to the broader understanding of how structurally related compounds are processed in biological systems (Wan et al., 2019).

• Molecular Interaction Studies : The specific moieties within the compound's structure, such as dimethoxybenzyl and methoxypiperidin, are of interest in studies exploring molecular interactions, including binding affinities and receptor activities. These studies can provide insights into the compound's potential therapeutic applications or its role as a pharmacological tool in research settings.

• Chemical Analysis and Characterization : Advanced techniques such as LC–MS and GC–IR are employed to analyze and characterize compounds with similar structures, enabling a deeper understanding of their chemical properties, stability, and potential modifications. This analytical research is crucial for the development of new drugs and materials (Abiedalla et al., 2021).